Cas no 84477-86-1 (1-Piperazinecarboxylic acid, 4-(5-isoquinolinylsulfonyl)-3-methyl-, phenylmethyl ester)

1-Piperazinecarboxylic acid, 4-(5-isoquinolinylsulfonyl)-3-methyl-, phenylmethyl ester structure
84477-86-1 structure
Product Name:1-Piperazinecarboxylic acid, 4-(5-isoquinolinylsulfonyl)-3-methyl-, phenylmethyl ester
CAS No:84477-86-1
MF:C22H23N3O4S
MW:425.500724077225
CID:6640033
Update Time:2024-01-19

1-Piperazinecarboxylic acid, 4-(5-isoquinolinylsulfonyl)-3-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-(5-isoquinolinylsulfonyl)-3-methyl-, phenylmethyl ester
    • Inchi: 1S/C22H23N3O4S/c1-17-15-24(22(26)29-16-18-6-3-2-4-7-18)12-13-25(17)30(27,28)21-9-5-8-19-14-23-11-10-20(19)21/h2-11,14,17H,12-13,15-16H2,1H3
    • InChI Key: YGFUQUYBXYDOII-UHFFFAOYSA-N
    • SMILES: N1(C(OCC2=CC=CC=C2)=O)CCN(S(C2=CC=CC3=C2C=CN=C3)(=O)=O)C(C)C1

Experimental Properties

  • Density: 1.323±0.06 g/cm3(Predicted)
  • Boiling Point: 625.9±65.0 °C(Predicted)
  • pka: 4.32±0.13(Predicted)
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